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Introduction

Pegadricase, also known as pegsiticase or SEL-037, is a novel therapeutic enzyme developed
by Selecta Biosciences. It is a recombinant uricase (urate oxidase) derived from the yeast
Candida utilis and is formulated with 20-kDa polyethylene glycol (PEG) chains covalently
attached to its primary amines. This PEGylation is designed to increase the enzyme's half-life
in the body and reduce its immunogenicity, a common challenge with non-human derived
protein therapies. Pegadricase is the enzymatic component of the investigational drug SEL-
212, which is co-administered with an immune tolerance-inducing nanoparticle (ImMmTOR) to
further mitigate anti-drug antibody formation.

This technical guide provides a comprehensive overview of the enzymatic activity and kinetics
of Pegadricase, drawing from available preclinical and clinical data. While specific quantitative
kinetic parameters for Pegadricase are not publicly available, this document will detail the
known characteristics of the unmodified Candida utilis uricase, the general effects of
PEGylation on enzyme kinetics, and established methodologies for assessing uricase activity.
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Enzymatic Reaction and Mechanism of Action

Pegadricase, like other uricases (urate oxidases, EC 1.7.3.3), catalyzes the enzymatic
oxidation of uric acid to a more soluble and readily excretable compound, 5-hydroxyisourate.
This intermediate is then non-enzymatically converted to allantoin.[1] This reaction is crucial for
the therapeutic effect of Pegadricase in lowering plasma uric acid levels in patients with
conditions such as chronic refractory gout.[2]

The overall enzymatic reaction can be summarized as follows:
Uric Acid + Oz + H20 - 5-Hydroxyisourate + H20:2
5-Hydroxyisourate — Allantoin + CO:2

This pathway effectively breaks down uric acid, which is poorly soluble and can crystallize in
the joints and kidneys, leading to the symptoms of gout.
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Figure 1: Enzymatic conversion of uric acid by Pegadricase.

Enzymatic Kinetics of Pegadricase

Detailed in vitro kinetic parameters such as the Michaelis-Menten constant (Km), maximum
reaction velocity (Vmax), and catalytic rate constant (kcat) for Pegadricase have not been
disclosed in publicly available literature. This is common for proprietary information during drug
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development. However, studies on the unmodified uricase from Candida utilis and the general
effects of PEGylation provide valuable insights.

Uricase from Candida utilis

The uricase from Candida utilis has been characterized in several studies. It is known to be a
tetrameric enzyme. One study reported a specific activity of 38.4 U/mg for the unmodified
enzyme.[3]

Effects of PEGylation on Uricase Kinetics

PEGylation is known to alter the biochemical properties of enzymes. A study on the PEGylation
of Candida utilis uricase (though with a different PEG size than Pegadricase) indicated that
PEGylation leads to:

e Increased Km: This suggests a lower affinity of the enzyme for its substrate, uric acid. This
could be due to steric hindrance from the PEG chains, which may partially obstruct the active
site.

o Decreased Vmax: This indicates a lower maximum reaction rate. This can also be attributed
to the conformational changes and potential steric hindrance caused by the attached PEG
molecules.

It is important to note that another study on a different uricase (from Aspergillus flavus)
modified with a different polymer (PASylation) showed a decrease in Km and an increase in
catalytic efficiency (kcat/Km).[3][4] This highlights that the effect of polymer conjugation on
enzyme kinetics can be specific to the enzyme, the polymer, and the conjugation chemistry.

Quantitative Data

Due to the lack of publicly available data, a quantitative summary of Pegadricase's kinetic
parameters cannot be provided at this time. The following table summarizes the known
gualitative effects of PEGylation on Candida utilis uricase.
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Kinetic Parameter

Effect of PEGylation on
Candida utilis Uricase

Rationale

Km (Michaelis-Menten

Potential steric hindrance from

Increased PEG chains reducing substrate
Constant) -
affinity.
Possible conformational
Vmax (Maximum Velocity) Decreased changes and steric hindrance

impacting catalytic turnover.

Catalytic Efficiency (kcat/Km)

Likely Decreased

A consequence of an
increased Km and decreased

Vmax.

PEGylation shields the enzyme

from proteolytic degradation

In Vivo Half-Life Increased
and reduces renal clearance.
[2]
PEG chains mask antigenic
Immunogenicity Decreased epitopes on the enzyme

surface.[2]

Experimental Protocols

While a specific, detailed experimental protocol for determining the enzymatic kinetics of

Pegadricase is not available, a general method for a uricase activity assay can be described

based on established principles.

General Protocol for Uricase Activity Assay
(Spectrophotometric Method)

This protocol is a generalized procedure and would require optimization for the specific

analysis of Pegadricase.

Principle:
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The enzymatic activity of uricase is determined by monitoring the decrease in absorbance at
approximately 292 nm, which corresponds to the consumption of uric acid.

Materials:

Purified Pegadricase

Uric acid solution (substrate)

Borate buffer (pH 8.5)

Spectrophotometer capable of UV absorbance measurements

Temperature-controlled cuvette holder
Procedure:
o Preparation of Reagents:

o Prepare a stock solution of uric acid in a slightly alkaline buffer (e.g., borate buffer pH 8.5).
The final concentration will depend on the desired range for kinetic analysis (typically
spanning below and above the expected Km).

o Prepare a series of dilutions of the Pegadricase enzyme in a suitable buffer.
e Assay Execution:

o Set the spectrophotometer to measure absorbance at 292 nm and maintain the
temperature at a constant value (e.g., 25°C or 37°C).

o To a quartz cuvette, add the borate buffer and the uric acid solution.
o Initiate the reaction by adding a small, known volume of the diluted Pegadricase solution.

o Immediately start recording the absorbance at 292 nm over a set period (e.g., 5-10
minutes).

e Data Analysis:
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o Calculate the initial reaction velocity (v) from the linear portion of the absorbance vs. time
plot using the Beer-Lambert law. The molar extinction coefficient for uric acid at pH 8.5
and 292 nm is required for this calculation.

o Repeat the assay with varying concentrations of uric acid.

o Plot the initial reaction velocities (v) against the corresponding substrate concentrations

([SD).

o Fit the data to the Michaelis-Menten equation (v = (Vmax * [S]) / (Km + [S])) using non-
linear regression analysis to determine the values of Km and Vmax.

o The kcat can be calculated if the molar concentration of the enzyme is known (kcat =
Vmax / [E]).

o Catalytic efficiency is then calculated as kcat/Km.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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